Cas no 137592-47-3 (BISINDOLYLMALEIMIDE VII)
BISINDOLYLMALEIMIDE VII is a potent and selective inhibitor of protein kinase C (PKC), exhibiting high affinity for the ATP-binding site of the enzyme. This compound is widely utilized in biochemical research to study PKC-mediated signaling pathways due to its ability to effectively block PKC activity without significant interference with other kinases. Its stable chemical structure and consistent inhibitory properties make it a reliable tool for in vitro and cellular studies. Researchers value BISINDOLYLMALEIMIDE VII for its specificity, reproducibility, and utility in elucidating the role of PKC in various physiological and pathological processes.
BISINDOLYLMALEIMIDE VII structure
Product Name:BISINDOLYLMALEIMIDE VII
CAS No:137592-47-3
MF:C27H27N5O2
MW:453.535585641861
CID:824766
PubChem ID:329773221
Update Time:2025-05-28
BISINDOLYLMALEIMIDE VII Chemical and Physical Properties
Names and Identifiers
-
- BISINDOLYLMALEIMIDE VII
- 3-(1H-indol-3-yl)-4-[1-(3-piperazin-1-ylpropyl)indol-3-yl]pyrrole-2,5-dione
- SCHEMBL7978092
- DTXSID40274364
- Bisindolylmaleimide VII, 96% (TLC), solid
- 137592-47-3
- J-007045
- 3-(1H-indol-3-yl)-4-(1-(3-(piperazin-1-yl)propyl)-1H-indol-3-yl)-1H-pyrrole-2,5-dione
- GLXC-15211
- G91362
- CHEMBL446199
- BDBM2686
- 3-(1H-indol-3-yl)-4-{1-[3-(piperazin-1-yl)propyl]-1H-indol-3-yl}-2,5-dihydro-1H-pyrrole-2,5-dione
- Bisindolyl deriv. 24
-
- MDL: MFCD01076634
- Inchi: 1S/C27H27N5O2/c33-26-24(20-16-29-22-8-3-1-6-18(20)22)25(27(34)30-26)21-17-32(23-9-4-2-7-19(21)23)13-5-12-31-14-10-28-11-15-31/h1-4,6-9,16-17,28-29H,5,10-15H2,(H,30,33,34)
- InChI Key: VKLVUAHQOFDKLR-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C(N1)=O)C1=CNC2C=CC=CC1=2)C1=CN(C2C=CC=CC=21)CCCN1CCNCC1
Computed Properties
- Exact Mass: 453.21600
- Monoisotopic Mass: 453.21647512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 822
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 11
- XLogP3: 2.4
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Color/Form: solid
- Solubility: DMSO: soluble
- PSA: 82.16000
- LogP: 3.58060
- Solubility: Not available
BISINDOLYLMALEIMIDE VII Security Information
- Signal Word:Warning
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
BISINDOLYLMALEIMIDE VII Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-202504-1 mg |
Bisindolylmaleimide VII, |
137592-47-3 | >96% | 1mg |
¥263.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202504A-5 mg |
Bisindolylmaleimide VII, |
137592-47-3 | >96% | 5mg |
¥1,128.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202504-1mg |
Bisindolylmaleimide VII, |
137592-47-3 | >96% | 1mg |
¥263.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202504A-5mg |
Bisindolylmaleimide VII, |
137592-47-3 | >96% | 5mg |
¥1128.00 | 2023-09-05 |
BISINDOLYLMALEIMIDE VII Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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